N-[5-nitro-2-(1-pyrrolidinyl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-(5-nitro-2-pyrrolidin-1-ylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c19-15(14-4-3-9-22-14)16-12-10-11(18(20)21)5-6-13(12)17-7-1-2-8-17/h3-6,9-10H,1-2,7-8H2,(H,16,19)
• InChI Key: HHCUYHFLHNSNFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CS3
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol
• Solubility: 4.1 [ug/mL] (The mean of the results at pH 7.4)

Description

“N-[5-nitro-2-(1-pyrrolidinyl)phenyl]-2-thiophenecarboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. It also has a nitro group (-NO2) and a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the nitro group, and the thiophene ring. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific reactivity of its functional groups. For example, the nitro group is often involved in redox reactions, while the pyrrolidine ring might undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group might increase its reactivity, while the pyrrolidine ring might influence its solubility in different solvents.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use as a pharmaceutical compound, given the presence of the biologically active pyrrolidine ring.